6-(4-Methoxyphenyl)-4-methyl-2-(3-phenylpropyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• CAS RN: 893950-62-4
• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.496
• IUPAC Name: 6-(4-methoxyphenyl)-4-methyl-2-(3-phenylpropyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H25N5O3/c1-26-21-20(22(30)29(24(26)31)14-6-9-17-7-4-3-5-8-17)28-16-15-27(23(28)25-21)18-10-12-19(32-2)13-11-18/h3-5,7-8,10-13H,6,9,14-16H2,1-2H3
• InChI Key: BROLJNNZZCNPRE-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)CCCC3=CC=CC=C3)N4CCN(C4=N2)C5=CC=C(C=C5)OC
• solubility: not available

Description

6-(4-Methoxyphenyl)-4-methyl-2-(3-phenylpropyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C24H25N5O3 and its molecular weight is 431.496. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Various studies have explored the synthesis of compounds related to 6-(4-Methoxyphenyl)-4-methyl-2-(3-phenylpropyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione. For instance, a one-pot synthesis approach for related compounds has been described, highlighting the efficiency and potential for large-scale production (Odasso & Toja, 1983).

• Structural Analysis : Advanced methods like PM3 calculations and X-ray diffraction have been used for the electronic and geometric structure analysis of similar compounds (Sarıpınar et al., 2006). These techniques are crucial for understanding the properties and potential applications of these compounds in various fields.

Potential Pharmacological Applications

• Antitumor Activity : Some derivatives have shown promise in antitumor applications. A study on imidazole-4-one and imidazolidine-2,4-dione analogues demonstrated significant cytotoxic potency against various cancer cell lines, suggesting potential for cancer treatment (El-Sayed et al., 2018).

• Antimicrobial and Antifungal Properties : Compounds with imidazole structures, including derivatives similar to the query compound, have shown extensive antimicrobial and antifungal activities. This indicates their potential use in developing new antimicrobial agents (Ramanathan, 2017).

• Biological Studies and Drug Development : The imidazole ring in these compounds improves pharmacokinetic characteristics, making them suitable for drug development. They have been studied for their biological activities and potential as medicines (Macías et al., 2018).

Advanced Applications in Chemistry

• Supramolecular Chemistry : Derivatives of glycolurils, to which the query compound is structurally related, have found applications in supramolecular chemistry as building blocks (Kravchenko et al., 2018).

• Photochemical Studies : The compound and its derivatives have been used in photochemical studies to understand ring enlargement reactions and other photochemically induced transformations (Maruyama & Ogawa, 1983).